Cas no 2229484-72-2 (tert-butyl N-{2-amino-1-4-(dimethylcarbamoyl)phenylethyl}carbamate)

• Product Name: tert-butyl N-{2-amino-1-4-(dimethylcarbamoyl)phenylethyl}carbamate
• CAS No: 2229484-72-2
• MF: C₁₆H₂₅N₃O₃
• MW: 307.38800406456
• CID: 6612258
• PubChem ID: 165523384
• Update Time: 2025-09-26

tert-butyl N-{2-amino-1-4-(dimethylcarbamoyl)phenylethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-amino-1-4-(dimethylcarbamoyl)phenylethyl}carbamate
• EN300-1901054
• 2229484-72-2
• tert-butyl N-{2-amino-1-[4-(dimethylcarbamoyl)phenyl]ethyl}carbamate

• Inchi： 1S/C16H25N3O3/c1-16(2,3)22-15(21)18-13(10-17)11-6-8-12(9-7-11)14(20)19(4)5/h6-9,13H,10,17H2,1-5H3,(H,18,21)
• InChI Key： BWQLIIDZUDOYBJ-UHFFFAOYSA-N
• SMILES： O(C(NC(CN)C1C=CC(C(N(C)C)=O)=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 307.18959167g/mol
• Monoisotopic Mass: 307.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 84.7Ų

Additional information on tert-butyl N-{2-amino-1-4-(dimethylcarbamoyl)phenylethyl}carbamate

tert-butyl N-{2-amino-1-4-(dimethylcarbamoyl)phenylethyl}carbamate: A Comprehensive Overview

The compound tert-butyl N-{2-amino-1-4-(dimethylcarbamoyl)phenylethyl}carbamate, identified by the CAS number 2229484-72-2, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of carbamates, which are widely used in drug design due to their ability to form stable amide bonds and their compatibility with biological systems. The structure of this compound features a tert-butyl group attached to a carbamate moiety, which is further connected to an aminoethyl group substituted with a dimethylcarbamoyl phenyl ring. This unique structure contributes to its versatility and reactivity in different chemical environments.

Recent studies have highlighted the importance of tert-butyl N-{2-amino-1-4-(dimethylcarbamoyl)phenylethyl}carbamate in the field of medicinal chemistry, particularly in the development of bioactive molecules. Researchers have explored its role as a precursor for synthesizing peptide-based drugs, where the carbamate group plays a crucial role in stabilizing peptide backbones. The dimethylcarbamoyl phenyl group adds an additional layer of functionality, enabling the compound to interact with various biological targets, such as enzymes and receptors.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the dimethylcarbamoyl phenyl derivative. This is followed by coupling reactions to introduce the aminoethyl and tert-butyl groups. The use of modern synthetic techniques, such as microwave-assisted synthesis and catalytic methods, has significantly improved the yield and purity of this compound. These advancements have made it more accessible for both academic research and industrial applications.

In terms of physical properties, tert-butyl N-{2-amino-1-4-(dimethylcarbamoyl)phenylethyl}carbamate exhibits a melting point of approximately 150°C and is soluble in common organic solvents like dichloromethane and acetonitrile. Its solubility characteristics make it suitable for use in various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry. The compound's stability under different pH conditions has also been studied extensively, revealing its resistance to hydrolysis under physiological conditions.

The biological activity of this compound has been a focal point of recent research efforts. Studies have demonstrated its ability to inhibit certain proteolytic enzymes, which are implicated in various pathological conditions such as inflammation and cancer. Additionally, its potential as an anti-inflammatory agent has been explored through in vitro assays, where it showed significant activity against pro-inflammatory cytokines. These findings underscore its potential as a lead compound for drug development.

In conclusion, tert-butyl N-{2-amino-1-4-(dimethylcarbamoyl)phenylethyl}carbamate (CAS No: 2229484-72-2) is a versatile organic molecule with promising applications in medicinal chemistry and drug discovery. Its unique structure, coupled with advancements in synthetic methods and biological studies, positions it as a valuable tool for researchers aiming to develop novel therapeutic agents. As ongoing research continues to uncover its full potential, this compound is likely to play an increasingly important role in the development of innovative medicines.